3-Methoxybiphenyl
Cat. No. B1581775
Key on ui cas rn:
2113-56-6
M. Wt: 184.23 g/mol
InChI Key: KQMIWCAOEFUBQK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH3:14][O:15][S:16]([O:17][CH3:18])(=[O:19])=[O:20].[K+:22].[OH-:21].[OH2:23].[OH:1][c:2]1[cH:3][c:4](-[c:8]2[cH:9][cH:10][cH:11][cH:12][cH:13]2)[cH:5][cH:6][cH:7]1>>[O:1]([c:2]1[cH:3][c:4](-[c:8]2[cH:9][cH:10][cH:11][cH:12][cH:13]2)[cH:5][cH:6][cH:7]1)[CH3:14]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COS(=O)(=O)OC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Oc1cccc(-c2ccccc2)c1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1cccc(-c2ccccc2)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
